Cas no 872206-45-6 (6-hydroxy-5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one)

• Product Name: 6-hydroxy-5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• CAS No: 872206-45-6
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• CID: 658877
• PubChem ID: 135503116
• Update Time: 2025-06-13

6-hydroxy-5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-5-methyl-Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
• 6-hydroxy-5-methyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• 6-Hydroxy-5-methylpyrrolo[2,1-f][1,2,4]triazin-4(3H)-one
• Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 6-hydroxy-5-methyl-
• SC4346
• 6-hydroxy-5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• CS-0456584
• 6-hydroxy-5-methyl-1H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• 6-HYDROXY-5-METHYLPYRROLO[1,2-F][1,2,4]TRIAZIN-4(3H)-ONE
• 5-Methylpyrrolo[2,1-f][1,2,4]triazine-4,6-diol
• 6-hydroxy-5-methylpyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
• SCHEMBL4050177
• 872206-45-6
• PCWSBYIKVFVFGS-UHFFFAOYSA-N
• DB-350513
• 6-hydroxy-5-methyl-3H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• DTXSID70469903

• MDL： MFCD11869900
• Inchi： 1S/C7H7N3O2/c1-4-5(11)2-10-6(4)7(12)8-3-9-10/h2-3,11H,1H3,(H,8,9,12)
• InChI Key： PCWSBYIKVFVFGS-UHFFFAOYSA-N
• SMILES： OC1=CN2C(C(NC=N2)=O)=C1C

Computed Properties

• Exact Mass: 165.05400
• Monoisotopic Mass: 165.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.61
• PSA: 70.39000
• LogP: 0.03660

Additional information on 6-hydroxy-5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one

Comprehensive Overview of 6-hydroxy-5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one (CAS No. 872206-45-6): Properties, Applications, and Research Insights

The compound 6-hydroxy-5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one (CAS No. 872206-45-6) is a heterocyclic organic molecule with a unique structural framework, combining pyrrole and triazine moieties. Its molecular formula, C₇H₇N₃O₂, highlights its potential as a versatile intermediate in pharmaceutical and agrochemical research. The presence of both hydroxy and methyl functional groups enhances its reactivity, making it a valuable building block for synthetic chemists. Recent studies have explored its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In the realm of drug discovery, 6-hydroxy-5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one has garnered attention due to its structural similarity to purine derivatives, which are critical in nucleotide metabolism. Researchers are investigating its potential as a scaffold for designing novel kinase inhibitors, a hot topic in oncology and inflammation research. The compound's pyrrolo-triazine core aligns with current trends in fragment-based drug design (FBDD), where small molecular fragments are optimized for high-affinity interactions. This approach is frequently searched in AI-driven drug development platforms, reflecting its relevance to modern medicinal chemistry.

From a synthetic perspective, the preparation of CAS No. 872206-45-6 often involves multi-step reactions, including cyclization and oxidation processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity—keywords frequently queried by industrial chemists. Environmental sustainability is another trending focus, with green chemistry principles being applied to reduce waste in its production. These aspects resonate with the growing demand for eco-friendly synthetic methodologies, a priority for regulatory bodies and manufacturers alike.

Analytical characterization of 6-hydroxy-5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one relies on techniques such as NMR spectroscopy, HPLC, and mass spectrometry. The compound's stability under varying pH and temperature conditions is a subject of ongoing research, addressing common queries about its storage and handling. Computational modeling, including DFT calculations, has been used to predict its physicochemical properties, a method increasingly integrated into AI-powered material science platforms.

Beyond pharmaceuticals, this compound's derivatives show promise in material science, particularly in the development of organic semiconductors and luminescent materials. The triazine moiety’s electron-deficient nature makes it suitable for optoelectronic applications, a field gaining traction due to the rise of flexible electronics and IoT devices. Such interdisciplinary applications highlight the compound's adaptability, aligning with searches for "multi-functional organic compounds" in academic and industrial databases.

In summary, CAS No. 872206-45-6 represents a compelling case study in the convergence of synthetic chemistry, drug discovery, and material science. Its pyrrolo-triazine architecture and functional group diversity position it as a molecule of enduring interest, bridging fundamental research and applied innovations. As AI and automation transform chemical research, compounds like this will likely play pivotal roles in accelerating discovery pipelines and addressing global health and technology challenges.